Cas no 1261677-62-6 (Methyl 3-cyano-4-methylphenylacetate)

Methyl 3-cyano-4-methylphenylacetate is a versatile ester compound featuring a cyano group and a methyl substituent on the phenyl ring, enhancing its reactivity and utility in organic synthesis. Its structure makes it a valuable intermediate for pharmaceuticals, agrochemicals, and specialty chemicals, particularly in the construction of heterocyclic frameworks. The ester functionality allows for further derivatization, while the electron-withdrawing cyano group facilitates nucleophilic substitution reactions. This compound exhibits good stability under standard conditions, ensuring ease of handling and storage. Its well-defined molecular properties make it suitable for precision applications in research and industrial processes, where controlled functionalization is critical.

Methyl 3-cyano-4-methylphenylacetate structure

1261677-62-6 structure

Product Name:Methyl 3-cyano-4-methylphenylacetate

CAS No:1261677-62-6

MF:C₁₁H₁₁NO₂

MW:189.210542917252

CID:4938872

Update Time:2025-06-29

Methyl 3-cyano-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-cyano-4-methylphenylacetate
- Inchi： 1S/C11H11NO2/c1-8-3-4-9(5-10(8)7-12)6-11(13)14-2/h3-5H,6H2,1-2H3
- InChI Key： ISLNIMKDWHHSRW-UHFFFAOYSA-N
- SMILES： O(C)C(CC1C=CC(C)=C(C#N)C=1)=O

Computed Properties

Exact Mass: 189.078978594 g/mol
Monoisotopic Mass: 189.078978594 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 50.1
Molecular Weight: 189.21

Methyl 3-cyano-4-methylphenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015030542-250mg	Methyl 3-cyano-4-methylphenylacetate	1261677-62-6	97%	250mg	$480.00	2023-09-03
Alichem	A015030542-500mg	Methyl 3-cyano-4-methylphenylacetate	1261677-62-6	97%	500mg	$823.15	2023-09-03
Alichem	A015030542-1g	Methyl 3-cyano-4-methylphenylacetate	1261677-62-6	97%	1g	$1475.10	2023-09-03